Cetyl dimethicone copolyol
CAS No.: 145686-34-6
Cat. No.: VC0234045
Molecular Formula: C8H13NO2
Molecular Weight: 0
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 145686-34-6 |
|---|---|
| Molecular Formula | C8H13NO2 |
| Molecular Weight | 0 |
Introduction
Definition and Chemical Structure
Cetyl dimethicone copolyol belongs to the family of alkoxylated derivatives of polysiloxanes, specifically dimethicones. It represents one of several configurations of alkoxy polysiloxanes, which can include end-capped dimethicone (where a dimethicone polymer is terminated on either end with an alkoxy group), alkoxy-dimethicone/dimethicone co-polymers, or combinations of these structures .
The compound consists of a dimethicone (polydimethylsiloxane) backbone modified with cetyl groups and polyethylene glycol (PEG) or polypropylene glycol (PPG) chains. This unique structure provides the molecule with both hydrophobic regions (from the siloxane backbone and cetyl chains) and hydrophilic regions (from the PEG/PPG groups), enabling its function as an effective emulsifier.
Physical and Chemical Properties
The physical and chemical properties of cetyl dimethicone copolyol significantly influence its applications and performance in formulations. These properties include:
Physical State and Appearance
Cetyl dimethicone copolyol typically exists as a solid at room temperature, which is consistent with the observation that alkoxy polysiloxanes with greater than 14 carbon atoms in the fatty acid group tend to be solids . The cetyl group contains 16 carbon atoms, placing it firmly in this category.
Surface Activity
The molecular weight of cetyl dimethicone copolyol affects its orientation and configuration on the surface of the skin. In general, low molecular weight polymers in this family are very good wetting agents . This property contributes to the compound's effectiveness in cosmetic applications, where it provides a smooth and velvety feel.
Table 1: Physical and Chemical Properties of Alkoxy Polysiloxanes Including Cetyl Dimethicone Copolyol
| Property | Characteristic | Influencing Factors |
|---|---|---|
| Physical state | Solid at room temperature for compounds with >14 carbon atoms | Carbon chain length in fatty acid group |
| Hydrophobicity | High for compounds with >16 carbon atoms | Carbon chain length in fatty acid group |
| Water solubility | Variable | Number of alkoxy groups |
| Cloud point | Higher with longer PEG chain length | PEG chain length |
| Foaming potential | Increases with PEG chain length | PEG chain length |
| Surface activity | Better wetting for low molecular weight polymers | Molecular weight |
Synthesis and Manufacturing
The production of cetyl dimethicone copolyol follows established synthetic pathways common to alkoxy polysiloxanes.
Hydrosilylation Process
Cetyl dimethicone copolyol and similar alkoxy polysiloxanes are primarily produced by hydrosilylation. In this process, a hydrogen dimethicone polymer block is reacted with an allyl alkoxylate and alpha-olefin delta-alkene . The resulting product can be further modified with ethylene oxide or propylene oxide to produce PEG or PPG chains, respectively.
Advanced Synthesis Methods
Newer catalyst systems have enabled the manufacture of dimethicone copolyol compounds that contain simple hydroxypropyl groups . These advancements in synthesis methods allow for greater control over the structure and properties of the final product.
Applications in Formulations
Cetyl dimethicone copolyol has found extensive applications in cosmetic and pharmaceutical formulations, with particular emphasis on complex emulsion systems.
Multiple Emulsion Systems
One of the most significant applications of cetyl dimethicone copolyol is in water-in-oil-in-water (W/O/W) multiple emulsions. These complex systems consist of water droplets dispersed within oil droplets, which are themselves dispersed in an external aqueous phase. Cetyl dimethicone copolyol serves as an effective lipophilic emulsifier in these systems.
Research has demonstrated that stable multiple emulsions can be formulated with specific concentrations of cetyl dimethicone copolyol. For instance, a study found that formulations containing 13.6% paraffin oil, 2.4% cetyl dimethicone copolyol, and 0.8% polysorbate 80 remained stable at 25°C and 40°C for a period of 30 days . The stability of these emulsions further improved with the addition of a gelling agent such as carbomer .
Delivery Systems for Active Ingredients
The multifaceted nature of W/O/W emulsions stabilized by cetyl dimethicone copolyol enables the incorporation of both lipophilic and hydrophilic compounds based on their solubility . This versatility makes these systems valuable carriers for various active ingredients in cosmetic and pharmaceutical applications.
A study published in 2018 evaluated the stability of Ascorbyl-2-phosphate and 6-O-Palmitoylascorbic acid in cetyl dimethicone copolyol-based W/O/W emulsions . The research found that both active ingredients remained stable in the emulsions for up to 90 days under various storage conditions, demonstrating the effectiveness of these systems as carriers for functional ingredients .
Stability and Performance Characteristics
The stability and performance of cetyl dimethicone copolyol in formulations have been extensively studied, providing valuable insights into its behavior under various conditions.
Rheological Behavior
Rheological analysis of W/O/W emulsions containing cetyl dimethicone copolyol and functional ingredients has revealed specific flow characteristics. Studies have shown that these emulsions exhibit shear thinning behavior of varying shear stress, with no influence of the location of functional ingredients in the carrier system . This property contributes to the desirable application characteristics of products containing cetyl dimethicone copolyol.
Formulation Stability
HPLC analysis of cetyl dimethicone copolyol-based W/O/W emulsions containing Ascorbyl-2-phosphate and 6-O-Palmitoylascorbic acid showed that both functional ingredients remained almost stable after 90 days of storage, with no influence of their location in the carrier system . This finding suggests that cetyl dimethicone copolyol-based emulsions are effective carriers for these compounds, potentially enhancing their cosmetic benefits.
Table 2: Stability Characteristics of Multiple Emulsion Formulations Containing Cetyl Dimethicone Copolyol
Comparison with Related Compounds
Cetyl dimethicone copolyol belongs to a broader family of silicone-based compounds, each with distinct properties and applications.
Other Alkoxy Polysiloxanes
Related compounds in the alkoxy polysiloxane family include various dimethicone copolyols with different alkyl chain lengths and degrees of ethoxylation. These compounds differ in their hydrophilic-lipophilic balance, affecting their emulsifying properties and applications.
Cetyl Triethylammonium Dimethicone Copolyol Phthalate
This related compound incorporates additional functional groups, including a quaternary ammonium group and a phthalate group . Products containing this ingredient are allowed for use in EWG VERIFIED products but must meet use restrictions and warnings based on EWG review of company data . The compound has potential contamination concerns related to cyclotetrasiloxane and cyclopentasiloxane .
Recent Research Developments
Recent research on cetyl dimethicone copolyol has focused primarily on its application in advanced delivery systems and the optimization of formulations containing this compound.
Carrier Systems for Functional Ingredients
A significant area of research involves the development and characterization of cetyl dimethicone copolyol-based W/O/W emulsions as carriers for functional ingredients. Studies have demonstrated that these systems can effectively incorporate and stabilize compounds like Ascorbyl-2-phosphate and 6-O-Palmitoylascorbic acid, maintaining their stability over extended periods .
Formulation Optimization
Research has also focused on optimizing the concentration of cetyl dimethicone copolyol and other components in multiple emulsion formulations to enhance stability and performance. Studies have identified specific concentrations (e.g., 2.4% cetyl dimethicone copolyol) that yield stable formulations under various storage conditions .
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